2,3-Dihydrofuro[3,2-c]pyridine

• IUPAC Name: 2,3-dihydrofuro[3,2-c]pyridine
• InChI: InChI=1S/C7H7NO/c1-3-8-5-6-2-4-9-7(1)6/h1,3,5H,2,4H2
• InChI Key: IEOVDQSGJDUASC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=NC=C2
• Molecular Formula: C7H7NO
• Molecular Weight: 121.14 g/mol
• CAS RN: 193605-29-7

Description

2,3-Dihydrofuro[3,2-c]pyridine is a chemical compound with the molecular formula C7H7NO. It has been the subject of various studies due to its potential biological activities.

Synthesis Analysis

The synthesis of 2,3-Dihydrofuro[3,2-c]pyridine derivatives has been described in several studies. One approach involves a one-pot multicomponent reaction using imidazole and water as the catalyst and solvent, respectively. Another method involves a [5C + 1N] annulation strategy using ammonium acetate (NH4OAc) as an ammonia source.

Molecular Structure Analysis

The molecular structure of 2,3-Dihydrofuro[3,2-c]pyridine is characterized by a dihydrofuro[3,2-c]pyridine scaffold. This structure is present in several biologically active compounds and drug molecules.

Chemical Reactions Analysis

The chemical reactions involving 2,3-Dihydrofuro[3,2-c]pyridine have been explored in various studies. For instance, one study described a reaction involving 2- (3-cyano-5-hydroxy-1,5-dihydro-2H-pyrrol-2-ylidene)malononitriles in the presence of sodium borohydride.

Scientific Research Applications

Synthesis of Functionalized Compounds

The compound is used in the synthesis of functionalized trans-2,3-dihydrofuro[3,2-c]coumarins (DHFCs). .

Green Multicomponent Approach

2,3-Dihydrofuro[3,2-c]pyridine is used in an eco-friendly and efficient one-pot green multicomponent approach. .

Production of Derivatives

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Human Serum Albumin (HSA) Binding

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Therapeutic Usage

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Biological Activities

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Mechanism of Action

Target of Action

Similar compounds such as dihydrofuro[2,3-b]pyridine derivatives have been found to target interleukin-1 receptor-associated kinase 4 (irak4), a key regulator in the innate immune response .

Mode of Action

It’s known that the compound is formed through a reaction involving an excess of sodium borohydride, resulting in diastereoselective formation of 2,3-diaryl-substituted 4,6-diamino-2,3-dihydrofuro . This process involves the opening of the pyrrole ring in the starting compounds, followed by a double reduction and tandem closure of furan and pyridine rings .

Biochemical Pathways

Similar compounds such as dihydrofuro[2,3-b]pyridine derivatives have been found to control downstream nf-κb and mapk signals in the innate immune response .

Pharmacokinetics

Similar compounds such as functionalized 2,3-dihydrofuro[3,2-c]coumarins have been found to bind human serum albumin (hsa), the most abundant serum protein, in the low micromolar ranges . This suggests a suitable ADME profile for these compounds, which may be similar for 2,3-Dihydrofuro[3,2-c]pyridine.

Result of Action

Similar compounds such as dihydrofuro[2,3-b]pyridine derivatives have shown promise for the treatment of inflammatory and autoimmune diseases .

Action Environment

The synthesis of similar compounds has been described as an eco-friendly and efficient one-pot green multicomponent approach , suggesting that environmental factors may play a role in the synthesis and action of these compounds.

Synthesis routes and methods

Procedure details

To a solution of furo[3,2-c]pyridine (500 mg, 4.20 mmol) in acetic acid (8 mL) was added 5% palladium-carbon powder (manufactured by WAKO, 250 mg), and the mixture was stirred at room temperature for 24 hr under a hydrogen atmosphere. The catalyst was filtered off, and the filtrate was concentrated under reduced pressure. The residue was dissolved in ethyl acetate, saturated aqueous sodium hydrogen carbonate solution was added, and the mixture was extracted with ethyl acetate. The extract was dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (365 mg, yield 72%).

Q & A

Q1: What are the common synthetic routes to access 2,3-dihydrofuro[3,2-c]pyridine derivatives?

A1: Several synthetic strategies have been developed. Two novel routes utilize [5C + 1N] annulations with ammonium acetate as the nitrogen source []. The first employs 1-acyl-1-[(dimethylamino)alkenoyl]cyclopropanes, initiating a ring-enlargement of the cyclopropyl ketone alongside the annulation []. The second route utilizes 3-acyl-2-[(dimethylamino)alkenyl]-4,5-dihydrofurans, proceeding through a sequential aza-addition, aza-nucleophilic addition/elimination, and dehydration [].

Q2: Can you provide an example of how substituents on the 2,3-dihydrofuro[3,2-c]pyridine scaffold influence its reactivity?

A2: The presence of specific substituents can significantly impact the reactivity of 2,3-dihydrofuro[3,2-c]pyridine. For instance, while the propargylic compound (4-prop-2-ynyloxy-3-iodopicolinic acid derivative) resists cyclization under tri-n-butyltin hydride/AIBN free radical conditions, the corresponding allylic compounds successfully cyclize to yield various 2,3-dihydrofuro[3,2-c]pyridine-4-carboxylic acid derivatives []. This difference highlights the influence of the substituent's nature on the compound's reactivity towards cyclization reactions.

Q3: How do the electrophilic substitution properties of furo[3,2-c]pyridine compare to other heterocyclic systems?

A3: Furo[3,2-c]pyridine exhibits distinct reactivity in electrophilic substitution reactions []. Nitration selectively produces 2-nitrofuro[3,2-c]pyridine, highlighting the influence of both the furan and pyridine rings on directing electrophilic attack []. In contrast, bromination and chlorination result in the formation of 2,3-dibromo-2,3-dihydrofuro[3,2-c]pyridine and 2,3-dichloro-2,3-dihydrofuro[3,2-c]pyridine, respectively, suggesting a preference for addition reactions over electrophilic substitution at those positions []. This contrasting reactivity provides insights into the unique electronic properties of furo[3,2-c]pyridine compared to other heterocyclic systems.